Cas no 1207013-95-3 (3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide)

• Product Name: 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide
• CAS No: 1207013-95-3
• MF: C₂₃H₂₄ClN₃O₃S₂
• MW: 490.037961959839
• CID: 5392691
• Update Time: 2025-06-08

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[4-(3-Chlorophenyl)-1-piperazinyl]sulfonyl]-N-(2-phenylethyl)-2-thiophenecarboxamide
• 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide

• Inchi： 1S/C23H24ClN3O3S2/c24-19-7-4-8-20(17-19)26-12-14-27(15-13-26)32(29,30)21-10-16-31-22(21)23(28)25-11-9-18-5-2-1-3-6-18/h1-8,10,16-17H,9,11-15H2,(H,25,28)
• InChI Key： UVACSMTXCFSKRM-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC=CC=C2)=O)SC=CC=1S(N1CCN(C2=CC=CC(Cl)=C2)CC1)(=O)=O

Experimental Properties

• Density: 1.364±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.35±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide

Comprehensive Analysis of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide (CAS No. 1207013-95-3)

The compound 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide, identified by its CAS No. 1207013-95-3, is a sophisticated organic molecule with significant potential in pharmaceutical research. This compound features a unique combination of a thiophene-2-carboxamide core, a sulfonyl linker, and a piperazine moiety substituted with a 3-chlorophenyl group. Its structural complexity makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the piperazine ring in this compound further enhances its pharmacological profile, as piperazine derivatives are known for their role in central nervous system (CNS) targeting. Researchers are particularly intrigued by the potential of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide in modulating neurotransmitter receptors, which could pave the way for new treatments for neurological disorders.

The synthesis of CAS No. 1207013-95-3 involves multi-step organic reactions, including sulfonylation and amidation, to achieve the desired molecular architecture. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in heterocyclic compounds, this molecule stands out for its potential applications in drug discovery and development.

From an SEO perspective, users frequently search for terms like "sulfonamide derivatives in drug discovery", "piperazine-based pharmaceuticals", and "thiophene-2-carboxamide synthesis". These keywords reflect the compound's relevance in contemporary research. Additionally, questions such as "What are the biological activities of sulfonamide-linked piperazines?" and "How to synthesize thiophene-2-carboxamide derivatives?" highlight the need for detailed, accessible information on this topic.

Beyond its chemical properties, 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2-phenylethyl)thiophene-2-carboxamide is also studied for its potential in personalized medicine. With the rise of AI-driven drug design, researchers are leveraging computational tools to predict its interactions with biological targets. This aligns with the broader trend of integrating machine learning and cheminformatics into pharmaceutical research, making the compound a focal point for innovation.

In conclusion, CAS No. 1207013-95-3 represents a promising candidate for further investigation in medicinal chemistry. Its unique structure, combined with the growing body of research on sulfonamide and piperazine derivatives, positions it as a valuable asset in the quest for novel therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest for years to come.